Cas no 1547201-90-0 (5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid)

• Product Name: 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid
• CAS No: 1547201-90-0
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• MDL: MFCD24206441
• CID: 4784017
• Update Time: 2026-02-27

5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid

• MDL： MFCD24206441
• Inchi： 1S/C10H9N3O2S/c1-6-8(9(14)15)13-10(16-6)12-7-3-2-4-11-5-7/h2-5H,1H3,(H,12,13)(H,14,15)
• InChI Key： QVMFVYCGSPVLLU-UHFFFAOYSA-N
• SMILES： S1C(=NC(C(=O)O)=C1C)NC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 2
• Topological Polar Surface Area: 103

Additional information on 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid

5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid (CAS No. 1547201-90-0): A Comprehensive Overview

The compound 5-Methyl-2-(pyridin-3-ylamino)-thiazole-4-carboxylic acid, with the CAS registry number 1547201-90-0, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The compound's structure features a thiazole ring, a pyridine moiety, and a carboxylic acid group, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-Methyl-2-(pyridin-3-ylamino)-thiazole derivatives in targeting specific biological pathways. For instance, researchers have explored its role as a potential inhibitor of enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

In addition to its enzymatic inhibitory properties, 5-Methyl-thiazole derivatives have also been investigated for their antioxidant activity. The presence of the pyridine ring and the thiazole moiety contributes to the molecule's ability to scavenge free radicals, making it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Recent advancements in computational chemistry have enabled researchers to predict the molecule's binding affinity to key protein targets, further enhancing its prospects in drug development.

The synthesis of 5-Methyl-thiazole derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield and purity of the compound but also reduce the environmental impact of its production. The integration of green chemistry principles in the synthesis of CAS 1547201-90-0 aligns with current trends toward sustainable pharmaceutical manufacturing.

Moreover, 5-Methyl-thiazole derivatives have shown promise in modulating ion channels, which are critical for cellular communication and signaling. This property has led to exploratory studies on their potential use in treating conditions such as epilepsy and chronic pain. Advanced electrophysiological techniques have been employed to assess the compound's effects on voltage-gated sodium channels, providing valuable insights into its therapeutic potential.

The pharmacokinetic profile of 5-Methyl-thiazole derivatives has also been extensively studied. Research indicates that the compound exhibits favorable absorption and bioavailability characteristics, which are essential for its effectiveness as an orally administered drug. Furthermore, studies on its metabolic pathways have revealed that the compound undergoes minimal hepatic metabolism, reducing the risk of drug-drug interactions.

In conclusion, 5-Methyl-thiazole derivatives represented by CAS No. 1547201-90-0 hold immense potential in various therapeutic areas due to their unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications for this compound, solidifying its position as a key player in modern drug discovery.